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Compound of Interest

Compound Name: 16:0 EPC chloride

Cat. No.: B593046 Get Quote

This guide provides an in-depth overview of the foundational research on ethyl phosphocholine

(ePC) lipids, a unique class of cationic phospholipids. Tailored for researchers, scientists, and

professionals in drug development, this document details their synthesis, physicochemical

properties, biological interactions, and applications, with a focus on their role as transfection

agents and components of drug delivery systems.

Introduction to Ethyl Phosphocholine Lipids
Ethyl phosphocholine lipids are synthetic derivatives of naturally occurring

phosphatidylcholines (PC). They are distinguished by the ethylation of the phosphate group,

which transforms the zwitterionic phosphocholine headgroup into a stable, cationic triester.[1]

This modification imparts a net positive charge to the molecule, making these lipids particularly

interesting for applications that require interaction with negatively charged biological molecules

like nucleic acids. Unlike many other cationic lipids that can be cytotoxic, ePC lipids are derived

from biological metabolites linked entirely by ester bonds, suggesting a profile of lower toxicity

and biodegradability.[1][2]

Synthesis of Ethyl Phosphocholine Lipids
The synthesis of ePC lipids can be achieved through a straightforward and efficient one-step

reaction from a corresponding phosphatidylcholine precursor.

Experimental Protocol: Synthesis of 1,2-dioleoyl-sn-glycero-3-ethylphosphocholine
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This protocol is based on the method described for the synthesis of O-

ethylphosphatidylcholine.[1]

Reactant Preparation: Dissolve 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC) in a

suitable aprotic solvent, such as chloroform or dichloromethane.

Ethylation Reaction: Add ethyl trifluoromethanesulfonate (ethyl triflate) to the solution. The

reaction proceeds by the alkylation of the phosphate group of the phosphatidylcholine.

Reaction Conditions: The reaction is typically carried out at room temperature with stirring.

The progress can be monitored by thin-layer chromatography (TLC) or ³¹P NMR

spectroscopy.

Purification: Upon completion, the solvent is removed under reduced pressure. The resulting

cationic lipid product is then purified, typically using column chromatography on silica gel to

separate it from any unreacted starting material and byproducts.

Verification: The final product structure is confirmed using mass spectrometry and NMR

spectroscopy.

This synthetic route is versatile and can be adapted to create a variety of ePC lipids with

different fatty acid chains, allowing for the fine-tuning of their physical and biological properties.

[1]
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Lipofection Workflow using ePC Lipids
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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